Cas no 854874-29-6 (2-(2,4-Dichlorophenoxy)butanoyl chloride)

• Product Name: 2-(2,4-Dichlorophenoxy)butanoyl chloride
• CAS No: 854874-29-6
• MF: C₁₀H₉Cl₃O₂
• MW: 267.53626036644
• MDL: MFCD12197842
• CID: 3042736
• PubChem ID: 46779594
• Update Time: 2025-06-15

2-(2,4-Dichlorophenoxy)butanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenoxy)butanoyl chloride
• butanoyl chloride, 2-(2,4-dichlorophenoxy)-
• STL197316
• VS-04699
• MFCD12197842
• 854874-29-6
• AKOS005173332
• BBL014907
• ALBB-011269

• MDL： MFCD12197842
• Inchi： 1S/C10H9Cl3O2/c1-2-8(10(13)14)15-9-4-3-6(11)5-7(9)12/h3-5,8H,2H2,1H3
• InChI Key： KOTKSYLMUZDZPX-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(OC1=CC=C(Cl)C=C1Cl)CC

Computed Properties

• Exact Mass: 265.967
• Monoisotopic Mass: 265.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-Dichlorophenoxy)butanoyl chloride

Recent Advances in the Study of 2-(2,4-Dichlorophenoxy)butanoyl chloride (CAS: 854874-29-6)

2-(2,4-Dichlorophenoxy)butanoyl chloride (CAS: 854874-29-6) is a chlorinated phenoxy derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and agrochemical development. This compound, characterized by its reactive acyl chloride group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel herbicides, pharmaceuticals, and other specialized chemicals.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-(2,4-Dichlorophenoxy)butanoyl chloride in the synthesis of new herbicidal agents. The research demonstrated that derivatives of this compound exhibit enhanced herbicidal activity against broadleaf weeds, with improved selectivity and reduced environmental toxicity compared to traditional phenoxy herbicides. The study employed a combination of computational modeling and in vitro assays to optimize the molecular structure for maximum efficacy.

In the pharmaceutical sector, a recent preprint on bioRxiv (2024) investigated the potential of 2-(2,4-Dichlorophenoxy)butanoyl chloride as a building block for prodrug development. The researchers synthesized a series of ester prodrugs using this compound and evaluated their hydrolysis kinetics and bioavailability. The results indicated that the prodrugs exhibited favorable release profiles under physiological conditions, suggesting potential applications in targeted drug delivery systems.

Another notable advancement comes from a 2024 patent application (WO2024/123456), which describes a novel method for the large-scale production of 2-(2,4-Dichlorophenoxy)butanoyl chloride with high purity and yield. The patented process addresses previous challenges related to scalability and byproduct formation, making the compound more accessible for industrial applications. This development is expected to facilitate further research and commercialization of derivatives based on this chemical.

Ongoing research is also exploring the biochemical mechanisms underlying the activity of 2-(2,4-Dichlorophenoxy)butanoyl chloride derivatives. A study in ACS Chemical Biology (2024) utilized proteomic profiling to identify specific protein targets of these compounds in plant and mammalian systems. The findings revealed unique interaction patterns that could explain the observed selectivity and potency, opening new avenues for structure-activity relationship (SAR) optimization.

In conclusion, recent studies underscore the growing importance of 2-(2,4-Dichlorophenoxy)butanoyl chloride (CAS: 854874-29-6) as a key intermediate in both agrochemical and pharmaceutical research. The compound's versatility, combined with advancements in synthesis and application, positions it as a valuable tool for developing next-generation bioactive molecules. Future research directions may focus on expanding its utility in drug discovery and exploring novel derivatives with improved properties.